Cas no 1803769-64-3 (Methyl 4-fluoro-2-hydroxypyridine-5-acetate)

• Product Name: Methyl 4-fluoro-2-hydroxypyridine-5-acetate
• CAS No: 1803769-64-3
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 4905544
• Update Time: 2025-05-23

Methyl 4-fluoro-2-hydroxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-fluoro-2-hydroxypyridine-5-acetate

• Inchi： 1S/C8H8FNO3/c1-13-8(12)2-5-4-10-7(11)3-6(5)9/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： PRIBFIYLSWCBSX-UHFFFAOYSA-N
• SMILES： FC1=CC(NC=C1CC(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 307
• XLogP3: -0.6
• Topological Polar Surface Area: 55.4

Additional information on Methyl 4-fluoro-2-hydroxypyridine-5-acetate

Methyl 4-fluoro-2-hydroxypyridine-5-acetate: A Comprehensive Overview

Methyl 4-fluoro-2-hydroxypyridine-5-acetate, identified by the CAS number 1803769-64-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug discovery, agrochemicals, and advanced materials. The molecule's structure, which includes a pyridine ring substituted with fluorine, hydroxyl, and acetate groups, provides a versatile platform for further chemical modifications and functionalization.

The synthesis of Methyl 4-fluoro-2-hydroxypyridine-5-acetate typically involves multi-step organic reactions, often leveraging modern catalytic methods to achieve high yields and selectivity. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are crucial for pharmacological studies. Researchers have explored various routes, including nucleophilic aromatic substitution and Friedel-Crafts acylation, to optimize the synthesis process. These methods not only enhance the compound's purity but also pave the way for large-scale production.

One of the most promising applications of this compound lies in its potential as a building block for bioactive molecules. Studies have shown that the fluorinated pyridine derivative exhibits moderate activity against certain enzymes implicated in neurodegenerative diseases. For instance, a recent study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound can inhibit acetylcholinesterase, a key enzyme in Alzheimer's disease pathology. This finding underscores the compound's potential role in drug development.

In addition to its medicinal applications, Methyl 4-fluoro-2-hydroxypyridine-5-acetate has shown promise in agrochemicals. Its ability to modulate plant growth hormones has led to investigations into its use as a plant growth regulator. Field trials conducted in controlled environments have indicated that this compound can enhance crop yield under stress conditions such as drought or salinity. These results suggest that it could be a valuable addition to sustainable agricultural practices.

The electronic properties of this compound also make it an attractive candidate for use in organic electronics. The pyridine ring's conjugated system facilitates electron transport, making it suitable for applications in organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent research has focused on incorporating this compound into polymer blends to improve device performance while maintaining stability under operational conditions.

From a structural perspective, the presence of both fluorine and hydroxyl groups introduces unique steric and electronic effects that influence the compound's reactivity and solubility. Fluorination typically enhances lipophilicity, which is beneficial for drug delivery systems. Meanwhile, the hydroxyl group provides sites for hydrogen bonding, enhancing solubility in polar solvents. These properties make the compound highly versatile for various chemical transformations.

Looking ahead, ongoing research aims to explore the environmental impact of Methyl 4-fluoro-2-hydroxypyridine-5-acetate. Assessments of its biodegradability and toxicity are critical for determining its suitability for large-scale applications. Preliminary studies indicate that the compound undergoes rapid microbial degradation under aerobic conditions, suggesting minimal environmental persistence.

In conclusion, Methyl 4-fluoro-2-hydroxypyridine-5-acetate (CAS No. 1803769-64-3) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties position it as a valuable tool in drug discovery, agriculture, and materials science. As research continues to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing technological and therapeutic innovations.